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Compound of Interest

Compound Name: Apalutamide-d7

Cat. No.: B12366656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the

quantification of Apalutamide and its active metabolite, N-desmethyl Apalutamide, in human

plasma. While direct inter-laboratory cross-validation studies are not extensively published, this

document serves as a comparative analysis of various validated methods, offering insights into

their performance and protocols. The data presented is compiled from several studies to

facilitate the selection and implementation of robust analytical procedures.

Comparative Analysis of Analytical Method
Performance
The following tables summarize the performance characteristics of different validated analytical

methods for Apalutamide quantification. These methods, primarily utilizing Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS) and High-Performance Liquid

Chromatography with Ultraviolet detection (HPLC-UV), have been demonstrated to be

sensitive, specific, accurate, and precise.[1]

Table 1: Performance Characteristics of a Validated LC-MS/MS Method
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Parameter Performance

Linearity Range 300 - 12000 ng/mL[2]

Correlation Coefficient (r²) > 0.99[3]

Lower Limit of Quantification (LLOQ) 300 ng/mL[3]

Intra-day Precision (%CV) < 4.21%[3]

Inter-day Precision (%CV) < 4.21%

Intra-day Accuracy (%RE) -4.32% to +4.37%

Inter-day Accuracy (%RE) Data not available

Mean Recovery 97.45%

Table 2: Performance Characteristics of a Validated HPLC-UV Method

Parameter Performance

Linearity Range 2 - 10 µg/mL

Correlation Coefficient (r) 0.99

Lower Limit of Detection (LOD) 1.2 ng/mL

Lower Limit of Quantification (LLOQ) 3.6 ng/mL

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Mean Assay of Marketed Formulation 99.86%

Experimental Protocols
Detailed methodologies are crucial for the successful replication and validation of analytical

methods. Below are outlines of the key experimental protocols for the LC-MS/MS and HPLC-

UV methods.
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Protocol 1: LC-MS/MS Method for Apalutamide in Human
Plasma
This method provides a sensitive and specific approach for the simultaneous quantification of

Apalutamide and its active metabolite, N-desmethyl Apalutamide.

1. Sample Preparation (Protein Precipitation)

A straightforward protein precipitation technique is used for sample preparation.

2. Chromatographic Conditions

Column: Ultimate XB-C18, 50 x 4.6 mm, 5 µm

Mobile Phase A: 0.1% Formic Acid in Acetonitrile

Mobile Phase B: 0.1% Formic Acid in Water

Composition: Isocratic: 55% A : 45% B

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

3. Mass Spectrometry Conditions

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Ion Spray Voltage: 5500 V

Source Temperature: 500°C

MRM Transitions: Specific transitions for Apalutamide and its metabolite are monitored.

Protocol 2: HPLC-UV Method for Apalutamide in Human
Plasma
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This method offers a reliable alternative for the quantification of Apalutamide.

1. Sample Preparation (Protein Precipitation)

Plasma samples are pre-treated using a protein precipitation technique.

2. Chromatographic Conditions

Column: Agilent Eclipse XDB C8 (150 x 4.6 mm, 5µm)

Mobile Phase: Acetonitrile: 0.1M Phosphate Buffer (pH-4.60) in a 60:40 ratio

Flow Rate: 1.0 mL/min

Detection Wavelength: 245 nm

Retention Time: Approximately 4.5 minutes for Apalutamide

Visualizing Key Processes and Pathways
To further clarify the concepts and workflows discussed, the following diagrams have been

generated.
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Apalutamide Mechanism of Action
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Caption: Apalutamide's signaling pathway and mechanism of action.
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Inter-Laboratory Cross-Validation Workflow
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Key Parameters of Analytical Method Validation

Method Validation

Accuracy Precision Specificity Linearity Range Robustness Stability LLOQ
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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